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Introduction
FMP-API-1 is a small molecule that acts as an inhibitor of the interaction between A-kinase

anchoring proteins (AKAPs) and protein kinase A (PKA).[1][2][3][4][5] This compound binds to

an allosteric site on the regulatory (R) subunits of PKA, leading to a dual effect: the disruption

of the AKAP-PKA complex and the activation of PKA.[1][2][3][6] This unique mechanism of

action makes FMP-API-1 a valuable tool for studying compartmentalized cAMP/PKA signaling

and its role in various cellular processes. These application notes provide an overview of the in

vitro use of FMP-API-1, including recommended dosage and concentration ranges, and

detailed experimental protocols.

Mechanism of Action
FMP-API-1 functions by binding to an allosteric site on the PKA regulatory subunits (RIIα and

RIIβ), a region distinct from the canonical AKAP binding domain.[1][2] This binding induces a

conformational change that both prevents the interaction with AKAPs and releases the catalytic

(C) subunits of PKA, resulting in its activation.[1][6] This selective interference with

compartmentalized PKA signaling allows for the targeted investigation of AKAP-mediated

cellular events.
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The following table summarizes the effective concentrations of FMP-API-1 used in various in

vitro studies. These values can serve as a starting point for experimental design.

Cell Type
Concentration
Range

Incubation
Time

Observed
Effect

Reference

Renal Cortical

Collecting Duct

Cells (mpkCCD)

100 - 1500 µM 1 hour

Increased PKA

and AQP2

activity.

[7]

Neonatal Rat

Cardiac

Myocytes

100 µM Not Specified

Disruption of

AKAP-PKA

interaction.

[6]

HEK293 Cells 100 µM Not Specified

Disruption of

AKAP-PKA

interaction.

[6]

Note: The derivative FMP-API-1/27 has been shown to inhibit the interaction between RIIα and

an AKAP18δ-derived peptide with an IC50 of 10.7 ± 1.8 µM in a cell-free assay.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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